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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the stability and recommended storage conditions
for Bromo(2H3)methane (deuterated methyl bromide, CD3Br). Understanding the stability
profile of this isotopically labeled compound is critical for its effective use in research and
development, particularly in applications such as tracer studies and as a reagent in complex
organic syntheses. This document synthesizes available data on its non-deuterated analogue,
methyl bromide (CH3Br), and interprets it in the context of the kinetic isotope effect (KIE)
conferred by deuterium substitution.

Core Stability Profile

Bromo(2H3)methane is a colorless, volatile liquid or gas at room temperature. Its stability is
influenced by several factors, including temperature, light, and the presence of moisture and
incompatible materials. The primary degradation pathway for Bromo(2H3)methane is
nucleophilic substitution, particularly hydrolysis.

A key feature enhancing the stability of Bromo(2H3)methane compared to its non-deuterated
counterpart is the kinetic isotope effect (KIE). The replacement of hydrogen with deuterium
results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H)
bond. This is because the greater mass of deuterium leads to a lower zero-point vibrational
energy for the C-D bond, thus requiring more energy to break. For SN2 reactions, such as
hydrolysis, this effect leads to a slower reaction rate. The KIE for the nucleophilic substitution of
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deuterated methyl halides can result in a reaction rate that is 2 to 3 times slower than that of
the non-deuterated form.

Quantitative Stability Data

The following tables summarize the known physical properties and extrapolated stability data
for Bromo(2H3)methane. Data for methyl bromide is included for comparison, and the impact
of the KIE is noted where applicable.

Table 1: Physical and Chemical Properties

Bromo(2H3)methan Methyl Bromide

Property Reference
e (CD3Br) (CH3Br)

Molecular Weight 97.96 g/mol 94.94 g/mol

Boiling Point 4°C 3.6°C

Melting Point -94 °C -93.7 °C

_ ~1.73 g/cm3 (liquid at 1.73 g/cm3 (liquid at

Density
0°C) 0°C)

Vapor Pressure 1420 mmHg at 20 °C 1420 mmHg at 20 °C

Table 2: Stability under Various Conditions
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Effect on o
. Quantitative Data
Condition Bromo(2H3)methan Reference
(Extrapolated)
e
Slow degradation to
methanol-d3 and
hydrobromic acid via )
_ The rate of hydrolysis
an SN2 mechanism. )
) ) is expected to be 2-3
Hydrolysis The rate is )
o times slower than for
significantly slower
CHS3Br.
than for methyl
bromide due to the
KIE.
Specific quantum yield
Can undergo ) )
) o data is not available. It
Photodegradation photohydrolysis in the

presence of UV light.

is recommended to

protect from light.

Thermally stable

under normal

laboratory and storage
Thermal Stress conditions.
Decomposition occurs
at high temperatures

(>400 °C).

The C-Br bond
dissociation energy is
the primary
determinant of thermal

stability.

Susceptible to
Oxidation reaction with strong

oxidizing agents.

N/A

Reacts with

aluminum,
Incompatible Materials  magnesium, zinc,
strong bases, and

dimethyl sulfoxide.

N/A

Recommended Storage Conditions
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To ensure the long-term integrity and purity of Bromo(2H3)methane, the following storage

conditions are recommended:

Table 3: Recommended Storage Parameters

Parameter Recommendation Rationale
Minimizes volatility and slows
Temperature -20°C potential degradation
reactions.
. Prevents leakage of the
] Tightly sealed, pressure-rated ) ]
Container i volatile compound and ingress
cylinder or lecture bottle. )
of moisture.
Store under an inert Reduces the risk of reaction
Atmosphere atmosphere (e.g., nitrogen or with atmospheric moisture and

argon).

oxygen.

Light Exposure

Store in a dark location or in

an amber-colored container.

Protects from potential

photodegradation.

Ventilation

Store in a well-ventilated,
designated area for
compressed gases or volatile

liquids.

Ensures safety in case of

accidental release.

Incompatibilities

Store away from strong
oxidizing agents, reactive
metals (e.g., aluminum,
magnesium), and strong

bases.

Prevents potentially vigorous

or explosive reactions.

Experimental Protocols

While a specific, standardized stability-indicating assay for Bromo(2H3)methane is not publicly

available, a general experimental protocol can be adapted from methods for volatile organic

compounds.

Protocol: Isothermal Stability Assessment by Gas Chromatography
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1. Objective: To determine the rate of degradation of Bromo(2H3)methane at a specific
temperature.

2. Materials:

 Bromo(2H3)methane

o Gas-tight syringes

e Headspace vials with PTFE-lined septa

o Gas chromatograph with a suitable column (e.g., DB-624) and detector (e.g., Mass
Spectrometer or Flame lonization Detector)

o Temperature-controlled oven or incubator

 Inert gas for headspace (e.g., nitrogen)

3. Methodology:

» Prepare a series of headspace vials.

 Introduce a known amount of Bromo(2H3)methane into each vial.

e Pressurize the vials with an inert gas to a standardized pressure.

e Place the vials in a temperature-controlled oven at the desired test temperature (e.g., 40°C).

» At specified time points (e.g., 0, 24, 48, 72, 96 hours), remove a vial from the oven.

» Allow the vial to equilibrate to room temperature.

e Using a gas-tight syringe, withdraw a sample from the headspace.

« Inject the sample into the gas chromatograph.

e Quantify the peak area of the Bromo(2H3)methane.

o Plot the concentration of Bromo(2H3)methane as a function of time to determine the
degradation kinetics.

Visualizations

The following diagrams illustrate key concepts related to the stability and handling of
Bromo(2H3)methane.
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Factors Influencing Bromo(2H3)methane Stability

Bromo(2H3)methane Storage Conditions
Stability (Mitigate Degradation)

Kinetic Isotope Effect (KIE)

(Enhances Stability) Degradation Pathways

Reaction with
Incompatibles

Hydrolysis (SN2) Photodegradation

Click to download full resolution via product page

Factors influencing the stability of Bromo(2H3)methane.
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Workflow for Ensuring Bromo(2H3)methane Stability

Receive
Bromo(2H3)methane

Verify Container Integrity
(Pressure-rated, sealed)

:

Store at -20°C
in a dark, ventilated area

:

Ensure Segregation from
Incompatible Materials

:

Dispense under
Inert Atmosphere

:

Periodic Quality Control
(e.g., GC analysis)

Use in
Application

Click to download full resolution via product page

Recommended workflow for the handling and storage of Bromo(2H3)methane.

¢ To cite this document: BenchChem. [Stability and Storage of Bromo(2H3)methane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073400#stability-and-storage-conditions-for-bromo-
2h3-methane]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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